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Compound of Interest

Compound Name: 2-Bromo-4-nitroimidazole

Cat. No.: B1265489 Get Quote

Application Notes and Protocols: 2-Bromo-4-
nitroimidazole
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Bromo-4-
nitroimidazole (CAS No. 65902-59-2). Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the compound.

Compound Identification and Properties
2-Bromo-4-nitroimidazole is a halogenated nitroimidazole derivative utilized as a key

intermediate in synthesizing various therapeutic agents.[1] Its chemical structure, featuring a

bromine atom and a nitro group on the imidazole ring, enhances its reactivity, making it a

valuable building block in medicinal chemistry.[2]

Table 1: Physical and Chemical Properties of 2-Bromo-4-nitroimidazole
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Property Value Reference

CAS Number 65902-59-2 [3][4][5]

Molecular Formula C₃H₂BrN₃O₂ [2][3][4]

Molecular Weight 191.97 g/mol [2][3]

Appearance Yellow solid [4]

Melting Point 180°C (decomposes) [4]

Boiling Point 53°C at 1 mmHg [4]

Density 2.156 g/cm³ [4]

Solubility Sparingly soluble in water. [4]

Note: Detailed quantitative solubility data in common organic solvents is not readily available in

the reviewed literature.

Safety and Hazard Information
2-Bromo-4-nitroimidazole is classified as a hazardous substance. All personnel must be

familiar with the associated risks before handling this compound.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class GHS Classification Precautionary Statements

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[6]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3] P264: Wash hands and

skin thoroughly after handling.

[3] P270: Do not eat, drink or

smoke when using this

product.[3]

Skin Irritation Causes skin irritation.[6]

P280: Wear protective

gloves/protective clothing.[3]

P302+P352: IF ON SKIN:

Wash with plenty of water.[3]

P332+P317: If skin irritation

occurs: Get medical help.[3]

Eye Irritation
Causes serious eye irritation.

[6]

P280: Wear eye

protection/face protection.[3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Respiratory Irritation
May cause respiratory

irritation.[6][7]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[3] P319: Get

medical help if you feel unwell.

[3]

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of hazards should be conducted before commencing any work.

The following PPE is mandatory when handling 2-Bromo-4-nitroimidazole:
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Eye and Face Protection: Tightly fitting safety goggles with side-shields, conforming to EN

166 (EU) or NIOSH (US) standards, must be worn.[3][8]

Skin Protection:

Gloves: Chemical-impermeable gloves (e.g., nitrile) must be worn. Gloves should be

inspected for integrity before each use and changed frequently.[3][8]

Protective Clothing: A flame-retardant lab coat or impervious clothing is required to prevent

skin contact.[3][8]

Respiratory Protection: All handling of solid 2-Bromo-4-nitroimidazole that may generate

dust must be performed in a certified chemical fume hood or other suitable local exhaust

ventilation system.[8][9]
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Entering Lab Don Appropriate PPE

Safety Goggles
(EN 166 / NIOSH)

Chemical-Impermeable
Gloves

Protective Clothing
(Lab Coat)

Work in Fume Hood

2-Bromo-4-nitroimidazole

Designated Storage Area

Store In

Cool, Dry, and Dark Tightly Sealed Container Well-Ventilated Away from Oxidizing Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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